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Compound of Interest

Compound Name: Sibiricose A3

Cat. No.: B2609243 Get Quote

Absence of specific disposal protocols for Sibiricose A3 necessitates a cautious approach

based on general laboratory safety principles for compounds with undetermined toxicity.

Researchers and laboratory personnel must prioritize safety and environmental responsibility

when handling and disposing of this natural product isolate. This guide provides a procedural

framework for the proper disposal of Sibiricose A3, drawing from established chemical waste

management practices.

Sibiricose A3, a compound isolated from the roots of Polygala sibirica L., is utilized in prostate

cancer research.[1] While specific toxicological data for Sibiricose A3 is not readily available,

extracts from its source plant, Polygala sibirica, have been reported to cause gastrointestinal

irritation, with saponins identified as the primary toxic components.[2][3] Given the lack of a

comprehensive safety profile for Sibiricose A3, it is prudent to handle it as a potentially

hazardous substance.

Chemical and Physical Properties of Sibiricose A3
A summary of the known properties of Sibiricose A3 is presented below to inform handling and

disposal decisions.
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Property Value

Molecular Formula C₁₉H₂₆O₁₃

Molecular Weight 462.4 g/mol

CAS Number 139726-39-9

Appearance Not specified (often a solid powder)

Solubility
Information not widely available, but likely

soluble in polar organic solvents.

Storage

Store at low temperatures; powder at -20°C for

up to 3 years, in solvent at -80°C for up to 1

year.[1]

Standard Operating Procedure for Sibiricose A3
Disposal
The following step-by-step protocol is a general guideline. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific requirements.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and

chemical-resistant gloves (nitrile or neoprene recommended).

2. Waste Segregation and Collection:

Do not dispose of Sibiricose A3, its solutions, or contaminated materials down the drain or

in the regular trash.

Solid Waste:

Collect un-used or expired pure Sibiricose A3 powder, along with any grossly

contaminated items (e.g., weighing paper, spill clean-up materials), in a dedicated, clearly

labeled hazardous waste container.
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The container should be made of a compatible material (e.g., polyethylene) and have a

secure lid.

Liquid Waste:

Collect all solutions containing Sibiricose A3 in a dedicated liquid hazardous waste

container.

The container should be clearly labeled with "Hazardous Waste," the full chemical name

"Sibiricose A3," and the solvent(s) used.

Do not mix with other waste streams unless explicitly permitted by your EHS department.

Sharps Waste:

Any sharps (e.g., needles, pipette tips) contaminated with Sibiricose A3 should be

disposed of in a designated sharps container for hazardous chemical waste.

3. Labeling:

Properly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "Sibiricose A3"

The approximate concentration and quantity of Sibiricose A3

The solvent composition for liquid waste

The date the waste was first added to the container

The responsible researcher's name and contact information

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.
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The SAA should be in a secondary containment bin to prevent spills.

Keep waste containers closed at all times, except when adding waste.

5. Final Disposal:

Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for pickup and proper disposal according to federal, state, and local

regulations.

Experimental Protocols
As no specific experimental protocols for the disposal of Sibiricose A3 are available, the

recommended "experiment" is a Waste Characterization Test. If there is a significant quantity of

waste and the hazard level is completely unknown, your EHS department may require a basic

characterization. A simplified workflow for this is as follows:

Information Gathering: Compile all available information on Sibiricose A3, including its

source, chemical structure, and any known biological activity.

Solubility Testing (Small Scale): In a controlled environment (e.g., fume hood), test the

solubility of a minuscule amount of Sibiricose A3 in water and common organic solvents.

This helps in determining the appropriate solvent for creating a waste solution if needed.

pH Measurement: For aqueous solutions, measure the pH to determine if the waste is

corrosive.

Consult EHS: Present the gathered information and test results to your EHS department.

They will use this information to classify the waste and determine the final disposal route.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal route for

a research chemical like Sibiricose A3 where specific information is lacking.
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Start: Have Sibiricose A3 Waste Is a specific Safety Data Sheet (SDS) with disposal instructions available?

Follow specific disposal instructions in the SDS.Yes

Treat as hazardous waste with unknown toxicity.
No

Segregate waste into solid, liquid, and sharp containers. Label containers with 'Hazardous Waste', chemical name, and other required information. Store in a designated Satellite Accumulation Area (SAA) with secondary containment. Contact Environmental Health & Safety (EHS) for pickup and final disposal.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Sibiricose A3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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